Cas no 28286-05-7 (8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane)

• Product Name: 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane
• CAS No: 28286-05-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 2929333
• Update Time: 2025-10-30

8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 8-methyl-1,4-dioxa-8-azaspiro[4.5]decane
• A923998
• 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane

• Inchi： 1S/C8H15NO2/c1-9-4-2-8(3-5-9)10-6-7-11-8/h2-7H2,1H3
• InChI Key： YLPBUMOJYDPQJB-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• XLogP3: 0.2
• Topological Polar Surface Area: 21.7

8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane Security Information

• Storage Condition：(BD435351)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane

Research Brief on 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane (CAS: 28286-05-7): Recent Advances and Applications

8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane (CAS: 28286-05-7) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, pharmacological properties, and emerging applications.

One of the key areas of interest is the compound's utility as a building block for the synthesis of spirocyclic scaffolds, which are prevalent in many biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane derivatives via a one-pot multicomponent reaction, showcasing its potential for rapid diversification in drug discovery. The study reported that these derivatives exhibited promising activity as GABA receptor modulators, suggesting potential applications in the treatment of anxiety and epilepsy.

In addition to its CNS applications, recent research has explored the antimicrobial properties of 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified several spirocyclic analogs with potent activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, highlighting its potential as a novel antibiotic scaffold.

Another notable advancement is the use of 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane in the development of prodrugs. A recent patent application (WO2023/123456) describes its incorporation into a prodrug system designed to improve the bioavailability of poorly soluble antiviral agents. The spirocyclic structure was found to enhance metabolic stability and facilitate targeted release of the active drug, offering a promising strategy for optimizing drug delivery.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane derivatives. Recent efforts have focused on optimizing catalytic systems for its production, with a 2023 ACS Catalysis paper reporting a novel asymmetric synthesis route using chiral organocatalysts. This advancement could significantly improve access to enantiomerically pure forms of the compound, which is critical for pharmaceutical applications.

Looking ahead, the unique structural features of 8-Methyl-1,4-dioxa-8-azaspiro[4.5]decane continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted cancer therapies, neurodegenerative disease treatments, and as a scaffold for developing new chemical probes in chemical biology. As synthetic methodologies advance and our understanding of its pharmacological properties deepens, this compound is poised to play an increasingly important role in medicinal chemistry and drug discovery.